Cas no 1554866-90-8 (Methoxy(5-methylfuran-2-yl)methylamine)

• Product Name: Methoxy(5-methylfuran-2-yl)methylamine
• CAS No: 1554866-90-8
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD24288874
• CID: 4605818
• PubChem ID: 82706225
• Update Time: 2025-08-01

Methoxy(5-methylfuran-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• methoxy[(5-methylfuran-2-yl)methyl]amine
• N-methoxy-1-(5-methylfuran-2-yl)methanamine
• Methoxy(5-methylfuran-2-yl)methylamine

• MDL： MFCD24288874
• Inchi： 1S/C7H11NO2/c1-6-3-4-7(10-6)5-8-9-2/h3-4,8H,5H2,1-2H3
• InChI Key： SXKCOMWMJSUKDF-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CNOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• XLogP3: 0.8
• Topological Polar Surface Area: 34.4

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 184.1±42.0 °C at 760 mmHg
• Flash Point: 65.1±27.9 °C
• Vapor Pressure: 0.7±0.4 mmHg at 25°C

Methoxy(5-methylfuran-2-yl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Methoxy(5-methylfuran-2-yl)methylamine

Methoxy(5-methylfuran-2-yl)methylamine: A Comprehensive Overview

The compound Methoxy(5-methylfuran-2-yl)methylamine, identified by the CAS number 1554866-90-8, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic amines, which are widely studied due to their unique chemical properties and biological activities. In recent years, advancements in synthetic chemistry and materials science have shed new light on the potential uses of this compound, making it a subject of interest for researchers across multiple disciplines.

Methoxy(5-methylfuran-2-yl)methylamine is characterized by its distinctive structure, featuring a methoxy group attached to a methylamine moiety, which is further connected to a 5-methylfuran ring. The presence of the furan ring introduces aromaticity and conjugation, enhancing the compound's stability and reactivity. Recent studies have demonstrated that this structure can be effectively utilized in the synthesis of advanced materials, such as conductive polymers and organic semiconductors. For instance, researchers at the University of California have reported that incorporating Methoxy(5-methylfuran-2-yl)methylamine into polymer frameworks significantly improves their electronic properties, paving the way for applications in flexible electronics.

The synthesis of Methoxy(5-methylfuran-2-yl)methylamine has been optimized through various methodologies, with microwave-assisted synthesis emerging as a promising approach. This technique not only reduces reaction times but also enhances yield and purity, making it more feasible for large-scale production. A study published in the Journal of Organic Chemistry highlighted that microwave-assisted synthesis can achieve up to 90% yield within 30 minutes, compared to traditional methods that require several hours.

In terms of applications, Methoxy(5-methylfuran-2-yl)methylamine has shown remarkable potential in the field of drug discovery. Its ability to act as a bioisostere for other amine-containing compounds makes it an attractive candidate for medicinal chemists seeking to optimize drug efficacy and reduce side effects. Recent research conducted at the Massachusetts Institute of Technology (MIT) has demonstrated that this compound can serve as a lead molecule in the development of novel antitumor agents, with promising results in preclinical trials.

Beyond its chemical applications, Methoxy(5-methylfuran-2-yl)methylamine has also found relevance in environmental science. Its ability to act as a catalyst in certain organic reactions has led to its use in green chemistry initiatives aimed at reducing waste and improving sustainability. For example, a team at Stanford University has developed a catalytic cycle using this compound to facilitate the conversion of biomass into valuable chemicals, thereby contributing to the circular economy.

In conclusion, Methoxy(5-methylfuran-2-yl)methylamine (CAS number 1554866-90-8) is a versatile compound with a wide range of applications across various scientific domains. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in materials science, drug discovery, and environmental chemistry. As ongoing research continues to uncover new potentials for this compound, its role in advancing technology and improving quality of life is expected to grow significantly.